Cas no 112811-43-5 (1,3-dimethylpyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid)

• Product Name: 1,3-dimethylpyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid
• CAS No: 112811-43-5
• MF: C₁₀H₉N₃O₄
• MW: 235.196161985397
• CID: 2609580
• PubChem ID: 13799148
• Update Time: 2025-04-21

1,3-dimethylpyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethylpyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid
• 1,3-Dimethyl-1H-pyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid
• DTXSID60549824
• 112811-43-5

• Inchi： 1S/C10H9N3O4/c1-4-5-3-6(9(14)15)7(10(16)17)11-8(5)13(2)12-4/h3H,1-2H3,(H,14,15)(H,16,17)
• InChI Key： UASNRCYZLDMCNO-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(=O)O)N=C2C(=C1)C(C)=NN2C)=O

Computed Properties

• Exact Mass: 235.05930578Da
• Monoisotopic Mass: 235.05930578Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 105Ų